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Compound of Interest

Compound Name: Methacrylonitrile

Cat. No.: B127562 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of methacrylonitrile in a laboratory setting. The following step-by-step guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

operational practices.

Immediate Safety and Handling Precautions
Methacrylonitrile is a highly flammable and toxic substance that requires careful handling.[1]

[2][3] Adherence to safety protocols is critical to prevent exposure and accidents.

Engineering Controls: Always handle methacrylonitrile in a well-ventilated area, preferably

under a chemical fume hood.[1][4] Facilities should be equipped with an eyewash station

and a safety shower.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical splash

goggles, a face shield, chemical-resistant gloves, and protective clothing.[1] In case of

insufficient ventilation, a NIOSH/MSHA-approved respirator is necessary.[1]

Ignition Sources: Keep methacrylonitrile away from heat, sparks, open flames, and other

sources of ignition.[1][4][5] Use non-sparking tools and ensure all equipment is properly

grounded and bonded to prevent static discharge.[1][5][6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[4][5] Refrigeration is recommended.[1] The storage area should be
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locked and accessible only to authorized personnel.[4]

Incompatibilities: Avoid contact with strong oxidizing agents, strong reducing agents, strong

acids, and strong bases.[1]

Spill and Emergency Procedures
Immediate and appropriate response to a methacrylonitrile spill is crucial to mitigate hazards.

Small Spills
Evacuate and Isolate: Evacuate non-essential personnel from the immediate area.[2]

Eliminate Ignition Sources: Remove all potential sources of ignition.[2][6]

Contain and Absorb: Absorb the spill using an inert material such as vermiculite, sand, or

earth.[1][6]

Collect Waste: Using non-sparking tools, carefully collect the absorbed material and place it

into a suitable, sealable container for hazardous waste disposal.[6]

Decontaminate: Clean the affected area thoroughly.[4]

Large Spills
Evacuate: Immediately evacuate the area.[2]

Alert Authorities: Contact your institution's environmental health and safety (EHS) office or

emergency response team.

Containment: If it can be done without risk, stop the leak. Dike the area far ahead of the spill

to prevent it from spreading.[6]

Vapor Suppression: A vapor-suppressing foam may be used to reduce the inhalation hazard.

[6]

Prevention: Prevent the spill from entering drains, sewers, or waterways.[6]

First Aid Measures
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration (avoiding mouth-to-mouth) or oxygen. Seek immediate medical

attention. Severe inhalation exposure should be treated like cyanide poisoning.[1][2]

Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with

large amounts of water for at least 15 minutes.[1][2] Seek medical attention.[1]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, making sure to lift the

upper and lower eyelids.[1][2] Get immediate medical attention.[1]

Ingestion: If the person is conscious, rinse their mouth and have them drink 2-4 cups of milk

or water. Do not induce vomiting. Never give anything by mouth to an unconscious person.

Seek immediate medical attention.[1]

Methacrylonitrile Disposal Protocol
Waste containing methacrylonitrile is classified as hazardous and must be disposed of

according to strict regulations.

Step 1: Waste Classification
Chemical waste generators are responsible for correctly classifying their waste.[1]

Methacrylonitrile is classified as a hazardous waste under the Resource Conservation and

Recovery Act (RCRA).[1][7] Consult US EPA guidelines in 40 CFR Part 261.3 for detailed

classification information.[1][3]

Step 2: Waste Collection and Storage
Use Original Containers: Whenever possible, leave the chemical waste in its original

container.[4]

No Mixing: Do not mix methacrylonitrile waste with other chemical waste streams.[4]

Labeling: Ensure the waste container is clearly and accurately labeled as "Hazardous

Waste" and includes the chemical name "Methacrylonitrile."

Storage: Store waste containers in a designated, secure, and well-ventilated satellite

accumulation area away from incompatible materials. Keep containers tightly closed.
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Step 3: Arranging for Disposal
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup for the hazardous waste.

Licensed Disposal: The waste must be disposed of through a licensed hazardous waste

disposal company.[7] It will be sent to an approved waste disposal plant.[4]

Container Disposal: Handle empty or uncleaned containers as you would the product itself.

[4] They retain hazardous residue and must be disposed of through the same hazardous

waste channels.[1][7]

Prohibition: Never dispose of methacrylonitrile by flushing it down the drain or into the

environment.[4][7]

Quantitative Data and Classifications
The following table summarizes key quantitative and classification data for methacrylonitrile.

Identifier Value Source

UN Number 3079 [4]

Hazard Class
6.1 (Toxic), Subsidiary Risk 3

(Flammable)
[2][4]

Packing Group I [2][4]

RCRA Waste No.
U152 (Ignitable waste, Toxic

waste)
[1][7]

Reportable Quantity (RQ) 1000 lbs [4]

Methacrylonitrile Disposal Workflow
The diagram below illustrates the procedural flow for the proper disposal of methacrylonitrile,

from waste generation to final disposal, including spill response actions.
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Methacrylonitrile Disposal Workflow

Preparation & Handling

Waste Generation

Spill Response

Disposal Protocol

Handle Methacrylonitrile
(Under Fume Hood, with PPE)

Generate Waste
(e.g., unused chemical, contaminated items)

Accidental Spill Occurs

Classify as RCRA U152
Hazardous Waste

Small Spill:
Absorb with inert material

Small

Large Spill:
Evacuate & Call EHS

Large

Collect absorbed material
in sealed container

Collect in labeled,
sealed container

Store in Satellite
Accumulation Area

Schedule Pickup
with EHS

Transport to Approved
Waste Disposal Facility

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of methacrylonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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